N-(2-hydroxy-1,1-dimethylethyl)-N'-phenylthiourea

• Molecular Formula: C11H16N2OS
• Molecular Weight: 224.32 g/mol
• IUPAC Name: 1-(1-hydroxy-2-methylpropan-2-yl)-3-phenylthiourea
• InChI: InChI=1S/C11H16N2OS/c1-11(2,8-14)13-10(15)12-9-6-4-3-5-7-9/h3-7,14H,8H2,1-2H3,(H2,12,13,15)
• InChI Key: PCNGWFKGHXJWRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NC(=S)NC1=CC=CC=C1

Description

N-(2-hydroxy-1,1-dimethylethyl)-N'-phenylthiourea is a useful research compound. Its molecular formula is C11H16N2OS and its molecular weight is 224.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In 500 g of chloroform was dissolved 2-amino-2-methyl-1-propanol (61.6 g, 0.69 moL). Then, 300 g of chloroform solution containing phenyl isothiocyanate (81.6 g, 0.6 moL) was slowly added dropwise to the mixture over one hour, while stirring. Upon completion of the addition, the resulting mixture was stirred for 12 hours at room temperature. The precipitated crystals were refluxed with heat to be dissolved and then recrystallized. The crystals thus obtained were collected by filtration, washed with 20 mL of diethyl ether three times, and then dried under reduced pressure at room temperature to give 80.1 g of N-(1-hydroxy-2-methylpropan-2-yl)-N′-phenylthiourea (yield 60%).